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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the principles governing the pH of a

saturated calcium hydroxide, Ca(OH)₂, solution. This information is critical for various

applications in research and development, including its use as a pH standard, a reagent in

chemical synthesis, and in various pharmaceutical formulations.

Chemical Principles
A saturated solution of calcium hydroxide, commonly known as limewater, is a classic

example of a sparingly soluble salt establishing a dynamic equilibrium in an aqueous

environment. The dissolution of solid calcium hydroxide into its constituent ions, calcium

(Ca²⁺) and hydroxide (OH⁻), dictates the solution's alkalinity.

The equilibrium reaction is as follows:

Ca(OH)₂(s) ⇌ Ca²⁺(aq) + 2OH⁻(aq)

The pH of a saturated calcium hydroxide solution is a direct consequence of the

concentration of hydroxide ions released into the solution upon dissolution. At 25°C, a

saturated solution of calcium hydroxide has a pH of approximately 12.4.[1] This inherent

alkalinity makes it a useful standard for calibrating pH meters in the higher pH range.[2]
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The extent of dissolution of a sparingly soluble salt is quantified by its solubility product

constant (Ksp). For calcium hydroxide, the Ksp expression is:

Ksp = [Ca²⁺][OH⁻]²

The value of Ksp for Ca(OH)₂ is approximately 5.02 x 10⁻⁶ at 25°C.[1] This constant is

temperature-dependent.

Temperature Dependence of Solubility
Calcium hydroxide exhibits retrograde solubility, meaning its solubility in water decreases as

the temperature increases.[1][3] This is an exothermic dissolution process.[3] Consequently,

the concentration of hydroxide ions and, therefore, the pH of a saturated solution will decrease

with rising temperatures.

Quantitative Data
The following tables summarize the key quantitative data related to saturated calcium
hydroxide solutions.

Table 1: Solubility of Calcium Hydroxide at Various Temperatures

Temperature (°C) Solubility (g/L) Molar Solubility (mol/L)

0 1.89[1] 0.0255

20 1.73[1] 0.0234

25 1.5[1] 0.0203[2]

100 0.66[1] 0.0089

Table 2: pH and Ksp of Saturated Calcium Hydroxide Solution at 25°C

Parameter Value

pH ~12.4[1]

Solubility Product Constant (Ksp) 5.02 x 10⁻⁶[1]
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Experimental Protocols
Preparation of a Saturated Calcium Hydroxide Solution
Materials:

Calcium hydroxide (Ca(OH)₂), high purity

Deionized or distilled water

Beaker or flask with a stopper

Magnetic stirrer and stir bar (optional)

Filtration apparatus (funnel, filter paper)

Procedure:

Add an excess of solid calcium hydroxide to a volume of deionized water in a beaker or

flask. A common recommendation is to add at least 2 grams of Ca(OH)₂ per liter of water.[4]

Stir the mixture vigorously for an extended period to facilitate the dissolution process and

ensure equilibrium is reached. This can be done intermittently over a couple of days or

continuously with a magnetic stirrer for several hours.[5]

Allow the undissolved solid to settle to the bottom of the container, leaving a clear

supernatant liquid.

Carefully decant or filter the clear supernatant to separate the saturated solution from the

excess solid Ca(OH)₂.[1][4] The resulting clear solution is the saturated calcium hydroxide
solution.

The solution should be stored in a tightly sealed container to prevent absorption of

atmospheric carbon dioxide, which can lead to the precipitation of calcium carbonate

(CaCO₃) and alter the pH.[4]

Determination of pH
Materials:
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Calibrated pH meter with an electrode suitable for high pH measurements

Saturated calcium hydroxide solution

Beaker

Deionized water for rinsing

Procedure:

Calibrate the pH meter according to the manufacturer's instructions using standard buffer

solutions. It is crucial to use a high-pH buffer (e.g., pH 10 or 12) for accurate measurements

in the alkaline range.

Rinse the pH electrode thoroughly with deionized water and gently blot it dry.

Immerse the pH electrode into a sample of the clear, saturated calcium hydroxide solution.

Allow the pH reading to stabilize before recording the value.

Visualization
The following diagrams illustrate the key concepts and workflows related to the pH of a

saturated calcium hydroxide solution.

Solid Ca(OH)₂ ⇌
Dissolution Ca²⁺(aq) + 2OH⁻(aq)

Precipitation

Click to download full resolution via product page

Dissolution equilibrium of calcium hydroxide.
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Solution Preparation

pH Measurement

Mix excess Ca(OH)₂
with water

Stir to reach
equilibrium

Allow solid to settle

Filter to obtain
clear solution

Measure pH of
saturated solution

Calibrate pH meter
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Experimental workflow for pH determination.
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Ksp of Ca(OH)₂

Molar Solubility (s)

[OH⁻] = 2s

pOH = -log[OH⁻]

pH = 14 - pOH

Click to download full resolution via product page

Logical relationship for calculating pH from Ksp.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The pH of Saturated Calcium Hydroxide Solutions: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046879#ph-level-of-a-saturated-calcium-hydroxide-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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